Cas no 2226828-67-5 (trans-2-methoxycyclobutanamine;hydrochloride)

• Product Name: trans-2-methoxycyclobutanamine;hydrochloride
• CAS No: 2226828-67-5
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD29034154
• CID: 5088200
• PubChem ID: 119057053
• Update Time: 2024-11-06

trans-2-methoxycyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-Methoxycyclobutanamine hydrochloride
• (1R,2R)-2-Methoxycyclobutan-1-amine HCl
• 2-methoxycyclobutan-1-amine hydrochloride, trans
• (1R,2R)-2-methoxycyclobutan-1-amine;hydrochloride
• P20347
• trans-2-methoxycyclobutan-1-amine hydrochloride
• Rel-(1R,2R)-2-methoxycyclobutan-1-amine hydrochloride
• Cyclobutanamine, 2-methoxy-, hydrochloride (1:1), (1R,2R)-rel-
• trans-2-Methoxy-cyclobutylamine hydrochloride
• trans-2-methoxycyclobutanamine;hydrochloride
• rac-(1R,2R)-2-methoxycyclobutan-1-amine hydrochloride
• trans-2-methoxycyclobutanamine hydrochloride
• AKOS034825530
• starbld0046202
• (1R,2R)-2-methoxycyclobutan-1-amine hydrochloride
• 2226828-67-5
• MFCD31616349
• Z2311224799
• trans-2-Methoxy-cyclobutylamine HCl
• SCHEMBL20166990
• EN300-1266259
• CS-0309645
• 1820576-22-4
• EN300-226384

• MDL： MFCD29034154
• Inchi： 1S/C5H11NO.ClH/c1-7-5-3-2-4(5)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5-;/m1./s1
• InChI Key： ZVONGBUZWDPLLF-TYSVMGFPSA-N
• SMILES： Cl.O(C)[C@@H]1CC[C@H]1N

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.099
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2